Cas no 2223054-57-5 (2-Methyl-5-(pyrrolidino)furan-3-boronic acid pinacol ester)

• Product Name: 2-Methyl-5-(pyrrolidino)furan-3-boronic acid pinacol ester
• CAS No: 2223054-57-5
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• CID: 5142276
• Update Time: 2025-10-29

2-Methyl-5-(pyrrolidino)furan-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(pyrrolidino)furan-3-boronic acid pinacol ester
• Pyrrolidine, 1-[5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furanyl]-

• Inchi： 1S/C15H24BNO3/c1-11-12(10-13(18-11)17-8-6-7-9-17)16-19-14(2,3)15(4,5)20-16/h10H,6-9H2,1-5H3
• InChI Key： LINWGSJHDGVHBG-UHFFFAOYSA-N
• SMILES： N1(C2=CC(B3OC(C)(C)C(C)(C)O3)=C(C)O2)CCCC1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 405.6±45.0 °C(Predicted)
• pka: 6.22±0.20(Predicted)

Additional information on 2-Methyl-5-(pyrrolidino)furan-3-boronic acid pinacol ester

2-Methyl-5-(pyrrolidino)furan-3-boronic Acid Pinacol Ester (CAS No: 2223054-57-5)

The compound 2-Methyl-5-(pyrrolidino)furan-3-boronic Acid Pinacol Ester (CAS No: 2223054-57-5) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its unique structure, which combines a furan ring system with a pyrrolidine moiety and a boronic acid group. The presence of these functional groups makes it an invaluable building block in various chemical reactions, particularly in the context of cross-coupling reactions such as the Suzuki-Miyaura coupling.

Recent advancements in synthetic chemistry have highlighted the versatility of furan-based boronic acids in constructing complex molecular architectures. The pyrrolidine substituent in this compound not only enhances its stability but also introduces unique electronic and steric properties, making it an ideal candidate for exploring novel reaction pathways. Researchers have demonstrated that this compound can serve as a versatile precursor for the synthesis of biologically active molecules, including potential drug candidates targeting various therapeutic areas such as oncology and neurodegenerative diseases.

One of the most intriguing aspects of 2-Methyl-5-(pyrrolidino)furan-3-boronic Acid Pinacol Ester is its ability to participate in tandem reactions, where multiple transformations occur in a single pot. This feature has been exploited in the development of streamlined synthetic routes for natural product analogs and advanced materials. For instance, studies published in leading journals such as *Nature Chemistry* and *Journal of the American Chemical Society* have showcased its role in the construction of polycyclic frameworks with unprecedented efficiency.

In terms of applications, this compound has found utility in the field of materials science, particularly in the synthesis of conjugated polymers and low-dimensional nanomaterials. The boronic acid group facilitates controlled polymerization under mild conditions, enabling the creation of materials with tailored electronic properties. These materials hold promise for applications in organic electronics, sensors, and energy storage devices.

From a mechanistic standpoint, the reactivity of 2-Methyl-5-(pyrrolidino)furan-3-boronic Acid Pinacol Ester is influenced by the interplay between its functional groups. The pyrrolidine ring acts as a stabilizing element, while the boronic acid group serves as a reactive handle for cross-coupling reactions. Recent studies have employed computational methods to elucidate the transition states involved in these reactions, providing deeper insights into their regioselectivity and stereoselectivity.

Moreover, this compound has been utilized as a chiral auxiliary in asymmetric synthesis, leveraging its inherent chirality to induce enantioselectivity in key transformations. This approach has been particularly effective in synthesizing optically active compounds with high enantiomeric excess (ee), which are critical for drug development.

Looking ahead, the continued exploration of 2-Methyl-5-(pyrrolidino)furan-3-boronic Acid Pinacol Ester is expected to unlock new frontiers in chemical synthesis and materials science. Its unique combination of functional groups positions it as a cornerstone for future innovations across diverse disciplines.